2,4-dichloro-1-methyl-1H-1,3-benzodiazole
Overview
Description
2,4-Dichloro-1-methyl-1H-1,3-benzodiazole (DCMB) is an organic compound belonging to the family of benzodiazoles. It is a colorless solid with a molecular weight of 215.04 g/mol. DCMB has been studied extensively for its potential applications in organic synthesis and as a reagent for the determination of various organic compounds.
Scientific Research Applications
2,4-dichloro-1-methyl-1H-1,3-benzodiazole has been studied extensively in scientific research, particularly in the fields of organic synthesis and the determination of various organic compounds. It has been used as a reagent in the synthesis of a variety of organic compounds such as 4-chloro-1-methyl-1H-1,3-benzodiazole, 1-methyl-2-chloro-1H-1,3-benzodiazole, and 2-chloro-4-methyl-1H-1,3-benzodiazole. 2,4-dichloro-1-methyl-1H-1,3-benzodiazole has also been used as a reagent for the determination of a variety of organic compounds in solution, such as nitrobenzene, phenol, and hydroquinone.
Mechanism of Action
2,4-dichloro-1-methyl-1H-1,3-benzodiazole is a reagent that can be used to catalyze the reaction of various organic compounds. It is believed to act as an electron-withdrawing group, which increases the reactivity of the substrate molecules. This increased reactivity allows for the formation of various organic compounds.
Biochemical and Physiological Effects
2,4-dichloro-1-methyl-1H-1,3-benzodiazole has not been studied extensively for its potential biochemical and physiological effects. However, it is known to be an irritant to the skin and eyes and should be handled with care.
Advantages and Limitations for Lab Experiments
2,4-dichloro-1-methyl-1H-1,3-benzodiazole has several advantages when used in laboratory experiments. It is relatively stable and has a low toxicity, making it safe to handle. It is also a relatively inexpensive reagent, making it cost-effective for laboratory use. However, 2,4-dichloro-1-methyl-1H-1,3-benzodiazole is a relatively weak reagent and is not suitable for the determination of some organic compounds.
Future Directions
The potential applications of 2,4-dichloro-1-methyl-1H-1,3-benzodiazole in organic synthesis and the determination of various organic compounds are still being explored. Future research could focus on the development of more efficient and cost-effective methods for the synthesis of 2,4-dichloro-1-methyl-1H-1,3-benzodiazole and the use of 2,4-dichloro-1-methyl-1H-1,3-benzodiazole in the synthesis of a wider range of organic compounds. Additionally, further research could be conducted to investigate the potential biochemical and physiological effects of 2,4-dichloro-1-methyl-1H-1,3-benzodiazole.
Synthesis Methods
2,4-dichloro-1-methyl-1H-1,3-benzodiazole can be synthesized from the reaction of 2,4-dichlorobenzaldehyde with dimethylformamide in the presence of sodium hydroxide. The reaction is carried out at a temperature of 80°C for 12 hours. The product is then isolated by precipitation and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,4-dichloro-1-methyl-1H-1,3-benzodiazole involves the reaction of 2,4-dichloroaniline with methyl chloroformate followed by cyclization with ammonium carbonate.", "Starting Materials": [ "2,4-dichloroaniline", "methyl chloroformate", "ammonium carbonate" ], "Reaction": [ "Step 1: 2,4-dichloroaniline is reacted with methyl chloroformate in the presence of a base such as triethylamine to form 2,4-dichloro-N-methylcarbamoylbenzene.", "Step 2: The intermediate product from step 1 is then cyclized with ammonium carbonate in the presence of a solvent such as ethanol to form 2,4-dichloro-1-methyl-1H-1,3-benzodiazole." ] } | |
CAS RN |
24133-85-5 |
Product Name |
2,4-dichloro-1-methyl-1H-1,3-benzodiazole |
Molecular Formula |
C8H6Cl2N2 |
Molecular Weight |
201.1 |
Purity |
95 |
Origin of Product |
United States |
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